Cas no 104217-08-5 (Butanoic acid, 2-methyl-2-(phenylsulfonyl)-)
104217-08-5 structure
Product Name:Butanoic acid, 2-methyl-2-(phenylsulfonyl)-
CAS No:104217-08-5
MF:C11H14O4S
MW:242.291462421417
CID:1141753
Update Time:2024-07-27
Butanoic acid, 2-methyl-2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-methyl-2-(phenylsulfonyl)-
-
- Inchi: 1S/C11H14O4S/c1-3-11(2,10(12)13)16(14,15)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,12,13)
- InChI Key: LZLCGCNYQCDFGQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)(S(C1=CC=CC=C1)(=O)=O)CC
Computed Properties
- Exact Mass: 242.06132
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Melting Point: 86-89 °C
- Boiling Point: 444.7±37.0 °C(Predicted)
- PSA: 71.44
- pka: 2.62±0.10(Predicted)
Butanoic acid, 2-methyl-2-(phenylsulfonyl)- Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
104217-08-5 (Butanoic acid, 2-methyl-2-(phenylsulfonyl)-) Related Products
- 134937-34-1(1-(benzenesulfonyl)cyclopentane-1-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk